Cas no 604785-54-8 (4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl)

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl is a high-purity organic compound primarily used as a host material in organic light-emitting diodes (OLEDs) and other optoelectronic applications. Its rigid biphenyl core, functionalized with carbazole groups, ensures excellent thermal stability and high triplet energy levels, making it suitable for blue phosphorescent and thermally activated delayed fluorescence (TADF) emitters. The dimethyl substitution enhances solubility and processability while maintaining film-forming properties. This material exhibits strong hole-transport characteristics due to the electron-donating carbazole moieties, contributing to improved device efficiency and longevity in OLED architectures. Its well-defined molecular structure allows for consistent performance in thin-film deposition techniques.
4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl structure
604785-54-8 structure
Product Name:4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
CAS No:604785-54-8
MF:C38H28N2
MW:512.642329216003
MDL:MFCD12022459
CID:3165052
PubChem ID:354333296
Update Time:2025-05-27

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
    • 4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
    • 4,4'-Bis(9-carbazolyl)-2,2'-dimethylbiphenyl
    • 9,9'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[9H-carbazole]
    • CDBP
    • 4,4′-Bis(9-carbazolyl)-2,2′-dimethylbiphenyl
    • 4,4'-Di(9H-carbazol-9-yl)-2,2'-dimethyl-1,1'-biphenyl
    • 4,4/'-Bis(9-carbazolyl)-2,2/'-dimethylbiphenyl
    • AKOS015901726
    • 9H-Carbazole, 9,9'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-
    • 9-[4-(4-carbazol-9-yl-2-methylphenyl)-3-methylphenyl]carbazole
    • B4910
    • 120260-01-7
    • 9,9'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)di(9H-carbazole)
    • 9,9'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis-9h-carbazole
    • SCHEMBL63587
    • DB-061720
    • MFCD12022459
    • AS-39347
    • 604785-54-8
    • 4,4'-bis(carbazol-9-yl)-2,2'-dimethylbiphenyl
    • 9,9'-(2,2'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(9H-carbazole)
    • DTXSID50621608
    • 810-991-9
    • 890-926-9
    • MDL： MFCD12022459
    • Inchi： 1S/C38H28N2/c1-25-23-27(39-35-15-7-3-11-31(35)32-12-4-8-16-36(32)39)19-21-29(25)30-22-20-28(24-26(30)2)40-37-17-9-5-13-33(37)34-14-6-10-18-38(34)40/h3-24H,1-2H3
    • InChI Key： LTUJKAYZIMMJEP-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC(=C(C)C=2)C2C=CC(=CC=2C)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 512.225248902g/mol
  • Monoisotopic Mass: 512.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 3
  • Complexity: 756
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 9.9Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 96 °C
  • Boiling Point: 698.2±55.0 °C at 760 mmHg
  • Flash Point: 376.1±31.5 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Security Information

4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Pricemore >>

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4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl Suppliers

Amadis Chemical Company Limited
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(CAS:604785-54-8)4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
Order Number:A914389
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:52
Price ($):495.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:604785-54-8)4,4'-Bis(9H-carbazol-9-yl)-2,2'-dimethylbiphenyl
A914389
Purity:99%
Quantity:1g
Price ($):495.0
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